Cas no 2137697-59-5 (Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate)

• Product Name: Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate
• CAS No: 2137697-59-5
• MF: C₉H₁₀FNaO₃S
• MW: 240.227076053619
• CID: 6186567
• PubChem ID: 165455430
• Update Time: 2025-10-22

Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724596
• sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate
• 2137697-59-5
• Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate

• Inchi： 1S/C9H11FO3S.Na/c1-13-9(6-14(11)12)7-2-4-8(10)5-3-7;/h2-5,9H,6H2,1H3,(H,11,12);/q;+1/p-1
• InChI Key： FCMIBUMBDWNHRB-UHFFFAOYSA-M
• SMILES： S(CC(C1C=CC(=CC=1)F)OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 240.02323779g/mol
• Monoisotopic Mass: 240.02323779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate

Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate: A Comprehensive Overview

Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate, with the CAS number 2137697-59-5, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials. The compound's structure features a sulfinate group attached to a substituted ethane backbone, with a fluorophenyl and methoxy substituent, providing it with versatile reactivity and functionalization potential.

The sulfinate group in Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate plays a critical role in its chemical behavior. Sulfonates are known for their stability and reactivity under various conditions, making them ideal for use in nucleophilic substitutions and other organic transformations. Recent studies have highlighted the compound's ability to act as a versatile building block in the construction of complex molecular architectures, particularly in the development of novel pharmaceutical agents and agrochemicals.

One of the most intriguing aspects of Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate is its role in modern drug discovery. Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The presence of the fluorophenyl group imparts unique electronic and steric properties to the molecule, enhancing its binding affinity to specific biological targets. Recent advancements in medicinal chemistry have further expanded its utility by incorporating it into multi-component reaction frameworks, enabling rapid drug candidate generation.

In addition to its applications in pharmaceuticals, Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate has found utility in materials science. Its ability to undergo controlled polymerization reactions has led to its use in the development of novel polymeric materials with tailored properties. For instance, recent studies have demonstrated its potential as a monomer for synthesizing stimuli-responsive polymers, which can find applications in drug delivery systems and smart materials.

The synthesis of Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate involves a series of well-established organic transformations. The process typically begins with the preparation of the corresponding sulfonic acid derivative, followed by nucleophilic substitution reactions to introduce the desired substituents. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate exhibits favorable biodegradation characteristics under controlled conditions. This makes it an eco-friendly choice for use in industrial processes where sustainability is a priority. Ongoing research is focused on further enhancing its environmental profile through the development of greener synthetic routes and recycling strategies.

In conclusion, Sodium 2-(4-fluorophenyl)-2-methoxyethane-1-sulfinate (CAS No: 2137697-59-5) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application methodologies, position it as a key player in future innovations within organic chemistry and related fields.